ISOGLYCYCOUMARIN
ISOGLYCYCOUMARIN
Isoglycycoumarin belongs to the class of organic compounds known as hydroxyisoflavonoids. These are organic compounds containing an isoflavonoid skeleton carrying one or more hydroxyl groups. Thus, isoglycycoumarin is considered to be a flavonoid lipid molecule. Isoglycycoumarin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isoglycycoumarin is primarily located in the membrane (predicted from logP). Outside of the human body, isoglycycoumarin can be found in herbs and spices and tea. This makes isoglycycoumarin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
117038-82-1
VCID:
VC0221036
InChI:
InChI=1S/C21H20O6/c1-21(2)7-6-13-18(27-21)10-17-15(19(13)25-3)9-14(20(24)26-17)12-5-4-11(22)8-16(12)23/h4-5,8-10,22-23H,6-7H2,1-3H3
SMILES:
CC1(CCC2=C(O1)C=C3C(=C2OC)C=C(C(=O)O3)C4=C(C=C(C=C4)O)O)C
Molecular Formula:
C18H11Cl3N2O
Molecular Weight:
368.4 g/mol
ISOGLYCYCOUMARIN
CAS No.: 117038-82-1
Main Products
VCID: VC0221036
Molecular Formula: C18H11Cl3N2O
Molecular Weight: 368.4 g/mol
| CAS No. | 117038-82-1 |
|---|---|
| Product Name | ISOGLYCYCOUMARIN |
| Molecular Formula | C18H11Cl3N2O |
| Molecular Weight | 368.4 g/mol |
| IUPAC Name | 7-(2,4-dihydroxyphenyl)-5-methoxy-2,2-dimethyl-3,4-dihydropyrano[3,2-g]chromen-8-one |
| Standard InChI | InChI=1S/C21H20O6/c1-21(2)7-6-13-18(27-21)10-17-15(19(13)25-3)9-14(20(24)26-17)12-5-4-11(22)8-16(12)23/h4-5,8-10,22-23H,6-7H2,1-3H3 |
| Standard InChIKey | PHHAXWBLJNBVNS-UHFFFAOYSA-N |
| SMILES | CC1(CCC2=C(O1)C=C3C(=C2OC)C=C(C(=O)O3)C4=C(C=C(C=C4)O)O)C |
| Canonical SMILES | CC1(CCC2=C(O1)C=C3C(=C2OC)C=C(C(=O)O3)C4=C(C=C(C=C4)O)O)C |
| Melting Point | 235°C |
| Physical Description | Solid |
| Description | Isoglycycoumarin belongs to the class of organic compounds known as hydroxyisoflavonoids. These are organic compounds containing an isoflavonoid skeleton carrying one or more hydroxyl groups. Thus, isoglycycoumarin is considered to be a flavonoid lipid molecule. Isoglycycoumarin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isoglycycoumarin is primarily located in the membrane (predicted from logP). Outside of the human body, isoglycycoumarin can be found in herbs and spices and tea. This makes isoglycycoumarin a potential biomarker for the consumption of these food products. |
| PubChem Compound | 14187587 |
| Last Modified | Nov 11 2021 |
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